3,3-dimethyl-3,4-dihydrobenzimidazo[2,1-b]quinazolin-1(2H)-one

• IUPAC Name: 3,3-dimethyl-2,4-dihydrobenzimidazolo[2,1-b]quinazolin-1-one
• InChI: InChI=1S/C16H15N3O/c1-16(2)7-12-10(14(20)8-16)9-19-13-6-4-3-5-11(13)17-15(19)18-12/h3-6,9H,7-8H2,1-2H3
• InChI Key: PLHVSIAYIQRKIB-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=NC3=NC4=CC=CC=C4N3C=C2C(=O)C1)C
• Molecular Formula: C16H15N3O
• Molecular Weight: 265.31 g/mol

Description

Synthesis Analysis

The synthesis of this compound involves multicomponent reactions, typically involving the condensation of aldehydes, dimedone, and 2-aminobenzimidazole. These reactions can be catalyzed by various agents, including ZnO nanoparticles and other catalysts under solvent-free conditions for efficient production (Diab, Abdelhamid, & Elwahy, 2018; Shaabani, Farhangi, & Rahmati, 2006).

Molecular Structure Analysis

The molecular structure of these compounds is characterized by their regioselectivity, as evidenced by NMR measurements. The reactions to form these compounds are highly selective, producing specific regioisomers, as confirmed by various spectroscopic methods (Insuasty et al., 2004).

Chemical Reactions and Properties

Chemical reactions of this compound involve its formation via cyclocondensation reactions, which are notable for their efficiency and selectivity. These reactions can involve various components and conditions, including the use of ionic liquids or environmentally benign protocols (Shaabani et al., 2007; Mousavi et al., 2015).

Scientific Research Applications

Synthesis Techniques

• The compound has been successfully synthesized using ionic liquids, demonstrating the efficiency of this method in yielding good results in short reaction times (Shaabani et al., 2007). Another study explored the use of ZnO nanoparticles in synthesizing poly(tetrahydrobenzimidazo[2,1-b]quinazolin-1(2H)-ones), highlighting the utility of multi-component reactions under both conventional heating and microwave irradiation (Diab et al., 2018).

Chemical Properties and Reactions

• The compound has been involved in regioselective three-component synthesis processes, showing its ability to form structurally complex and potentially pharmacologically valuable tetracyclic systems (Insuasty et al., 2004). Another study on the cyclocondensation of 2-aminobenzimidazole with dimedone highlighted the formation of pyrimidine rings, providing insight into the structural versatility of these compounds (Lipson et al., 2003).

Biological Activities

• Research has explored the antitumor and antibacterial properties of dihydronaphthaline and dihydrobenzo[h]quinazoline derivatives, demonstrating the potential medicinal applications of these compounds (Markosyan et al., 2019). Another study described the green preparation of tetrahydrobenzimidazo[2,1-b]quinazolin-1(2H)-ones using γ-Fe2O3@KSF as a recyclable magnetic catalyst, which could be an environmentally friendly approach to synthesizing these compounds (Zeydi et al., 2020).

Synthesis Optimization

• A study described an efficient synthesis of triazolo and hexahydrobenzimidazolo quinazolinone derivatives, emphasizing the role of acetic acid in enhancing the reaction without needing a catalyst, which could be a more environmentally friendly method (Mousavi et al., 2015).

Antineoplastic Properties

• The antineoplastic properties of 3-substituted 5,5-dimethylbenzo[h]quinazolin-4(3H)-ones have been investigated, highlighting the potential of these compounds in cancer treatment (Markosyan et al., 2014).

Advanced Synthesis Methods

• Novel ultrasound-assisted synthesis methods have been developed for these compounds, offering an innovative approach to their preparation (Chen et al., 2016).